![molecular formula C12H16N2O B1433281 1-[2-(Propan-2-yl)phenyl]imidazolidin-2-one CAS No. 1545899-12-4](/img/structure/B1433281.png)
1-[2-(Propan-2-yl)phenyl]imidazolidin-2-one
Overview
Description
“1-[2-(Propan-2-yl)phenyl]imidazolidin-2-one” is an organic compound . It belongs to the class of organic compounds known as phenylpiperazines . These are compounds containing a phenylpiperazine skeleton, which consists of a piperazine bound to a phenyl group .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 12 carbon atoms, 16 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom . The InChI code for this compound is 1S/C12H16N2O/c1-9(2)10-5-3-4-6-11(10)14-8-7-13-12(14)15/h3-6,9H,7-8H2,1-2H3,(H,13,15) .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 204.27 . It is a powder at room temperature .Scientific Research Applications
Imidazoline Scaffold in Medicinal Chemistry
The imidazoline scaffold, closely related to imidazolidin-2-one, has been identified as a crucial structure in medicinal chemistry. It features in agents demonstrating a broad spectrum of biological activities beyond its traditional role in sympatholytics and vasodilators. This includes applications in pharmaceutical compositions, diagnostic imaging agents, insecticides, and herbicides. The structural versatility of imidazolines, allowing for multiple tautomeric forms, underscores their potential in developing treatments for a variety of conditions, including neurodegenerative and autoimmune diseases, cancer, and infections (Sączewski, Kornicka, & Balewski, 2016).
Hydantoin Derivatives: Therapeutic and Agrochemical Applications
Hydantoin and its derivatives, closely related to imidazolidin-2-ones, are highlighted for their diverse biological and pharmacological activities. These compounds are pivotal in therapeutic and agrochemical applications, indicating their significance in the synthesis of non-natural amino acids and their conjugates with potential medical applications. The versatility of hydantoin in chemical or enzymatic synthesis, particularly through the Bucherer-Bergs reaction, emphasizes its role in producing significant organic compounds for potential therapeutics (Shaikh et al., 2023).
Properties
IUPAC Name |
1-(2-propan-2-ylphenyl)imidazolidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O/c1-9(2)10-5-3-4-6-11(10)14-8-7-13-12(14)15/h3-6,9H,7-8H2,1-2H3,(H,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNBKACZCGTYQEQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=CC=C1N2CCNC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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